Cas no 303016-15-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-nitrobenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-nitrobenzamide
• CAS No: 303016-15-1
• MF: C₁₁H₁₂N₂O₅S
• MW: 284.288381576538
• CID: 6327377
• PubChem ID: 2858510
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-nitrobenzamide
• F0273-0029
• Oprea1_487039
• Oprea1_556332
• AKOS000269820
• UPCMLD0ENAT0501-0989:001
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-nitrobenzamide
• N-(1,1-dioxothiolan-3-yl)-4-nitrobenzamide
• AKOS016039838
• N-(1,1-DIOXO-TETRAHYDRO-THIOPHEN-3-YL)-4-NITRO-BENZAMIDE
• 303016-15-1
• Z56764786
• N-(1,1-dioxothiolan-3-yl)(4-nitrophenyl)carboxamide

• Inchi： 1S/C11H12N2O5S/c14-11(12-9-5-6-19(17,18)7-9)8-1-3-10(4-2-8)13(15)16/h1-4,9H,5-7H2,(H,12,14)
• InChI Key： UQCGCRFQAPOVEU-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 284.04669266g/mol
• Monoisotopic Mass: 284.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 117Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-nitrobenzamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-4-Nitrobenzamide: A Comprehensive Overview

N-(1,1-Dioxo-1λ6-thiolan-3-yl)-4-nitrobenzamide, also known by its CAS registry number CAS No 303016-15-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide group with a thiolane derivative. The thiolane ring, also known as a tetrahydrothiophene ring, is a five-membered heterocyclic compound containing sulfur. The presence of the dioxo group further enhances the structural complexity and functional versatility of this molecule.

The synthesis of N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-nitrobenzamide involves a series of carefully designed organic reactions. The starting materials typically include benzamide derivatives and thiolane precursors. Through a combination of nucleophilic substitution, oxidation, and coupling reactions, the final product is obtained with high purity and yield. The synthesis process is optimized to ensure minimal side reactions and maximum efficiency, making it suitable for both laboratory-scale and potential industrial applications.

Recent studies have highlighted the potential applications of this compound in various areas. In the field of pharmacology, N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-nitrobenzamide has shown promising results as a bioactive molecule. Its ability to interact with specific biological targets makes it a candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders. Researchers have reported that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells, indicating its potential as an anticancer agent.

In materials science, the compound has been explored for its use in polymer chemistry. The thiolane ring imparts unique mechanical and thermal properties to polymers synthesized using this compound as a building block. These polymers exhibit excellent resistance to environmental factors such as UV radiation and temperature fluctuations, making them suitable for applications in aerospace and automotive industries.

The structural uniqueness of CAS No 303016-15-1 also lends itself to applications in sensors and electronic devices. The benzamide group provides electronic functionality, while the thiolane ring contributes to mechanical stability. This combination makes the compound a promising candidate for use in flexible electronics and wearable devices.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of this compound. Studies indicate that under controlled conditions, the compound can undergo microbial degradation without releasing harmful byproducts. This property is particularly important for its application in sustainable materials and green chemistry initiatives.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-nitrobenzamide (CAS No 303016-15-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.